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Get Quote

Physical Properties, Storage & Handling

The table below summarizes the available information on Atiprimod's identification, storage, and hazards

[1].

Property Specification

CAS Number 123018-47-3 [1]

Synonyms SKF 106615; Azaspirane [1]

Molecular
Formula

C₂₂H₄₄N₂ [1]

Molecular
Weight

336.608 g/mol [1]

Appearance Solid [1]

Storage
Conditions

-20°C (powder) or -80°C (in solvent); keep container tightly sealed in a cool, well-
ventilated area. Away from direct sunlight and ignition sources [1].

Hazard
Statements

H302 (Harmful if swallowed); H410 (Very toxic to aquatic life with long-lasting
effects) [1].
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Property Specification

Other Hazards During combustion, may emit irritant fumes [1].

Frequently Asked Questions for Researchers

Q1: What are the safe storage conditions for Atiprimod? Atiprimod must be stored at -20°C in its

powder form or at -80°C when dissolved in a solvent [1]. Containers should be kept tightly sealed in a

cool, well-ventilated place, away from direct sunlight, heat, and incompatible materials like strong acids,

alkalis, and oxidizing or reducing agents [1].

Q2: What personal protective equipment (PPE) should I use when handling Atiprimod? It is advised to

use full personal protective equipment, including:

Eye protection: Safety goggles with side-shields.

Hand protection: Protective gloves.
Skin and body protection: Impervious clothing.

Respiratory protection: A suitable respirator, especially if adequate ventilation is not available [1].

Q3: What should I do in case of accidental exposure?

Eye contact: Immediately flush eyes with large amounts of water for several minutes while holding

eyelids open. Call a physician promptly.
Skin contact: Rinse skin thoroughly with water. Remove contaminated clothing and shoes and call a

physician.
Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician or poison

center immediately [1].

Q4: I cannot find solubility data for Atiprimod. What is a recommended experimental approach? The

available Material Safety Data Sheet (MSDS) does not list solubility values [1]. A practical approach to

determine solubility experimentally would be to use the shake-flask method, a standard technique for

measuring solubility. This involves the following workflow:
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Prepare Atiprimod Stock

Add excess powder to solvent vials
(e.g., water, DMSO, ethanol)

Agitate (shake/vortex) for 24 hours
at controlled temperature

Centrifuge to separate
undissolved solid

Filter supernatant
(0.45 μm or 0.22 μm filter)

Analyze filtrate concentration
(via HPLC or UV-Vis)

Quantify Solubility

Click to download full resolution via product page

For analytical quantification, you could adapt a Reverse-Phase High-Performance Liquid

Chromatography (RP-HPLC) method, similar to those used for other pharmaceutical compounds [2] [3].

Key parameters for method development are summarized below:
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HPLC Parameter Consideration / Example

Stationary Phase C18 column (e.g., 5 µm, 4.6 mm x 250 mm) [2].

Mobile Phase Mixture of buffer (e.g., 0.02 M ammonium acetate) and organic solvents (e.g.,

acetonitrile, tetrahydrofuran) [2].

Detection UV detection; wavelength to be determined for Atiprimod (e.g., 228 nm was used

for a similar-sized molecule) [2].

Sample
Preparation

Dissolve and dilute samples from the solubility experiment filtrate using the mobile

phase or a compatible solvent [2].

Documented Mechanism of Action & Experimental
Insights

While your query focused on solubility and storage, understanding the drug's mechanism can be crucial for

troubleshooting biological experiments. Research indicates that Atiprimod inhibits multiple myeloma cell

proliferation by targeting key signaling pathways [4] [5]. The following diagram illustrates its documented

mechanism of action at the cellular level:

IL-6 Stimulus

STAT3 Phosphorylation
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Key Experimental Findings:
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Proliferation & Apoptosis: Atiprimod inhibits the proliferation of human multiple myeloma cell lines

(e.g., U266-B1, MM.1S) in a time- and dose-dependent manner and induces apoptosis (programmed
cell death) [4] [5].

Cell Cycle Arrest: Treatment with Atiprimod blocks the cell cycle at the G0/G1 phase, preventing
further progression [4] [5].

Key Pathway Inhibition: The drug exerts its effects primarily by blocking the phosphorylation of
STAT3, a critical protein in the IL-6 signaling pathway, which is a major growth and survival signal for

myeloma cells. This leads to the downregulation of anti-apoptotic proteins like Bcl-2, Bcl-XL, and Mcl-
1 [4] [5].

In vitro Evidence: Apoptosis is triggered through the activation of caspase-3 and the subsequent
cleavage of PARP (poly(ADP-ribose) polymerase), a hallmark of apoptotic cell death [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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